Cas no 1021138-20-4 (N-(4-methylpyridin-2-yl)-6-[4-(thiophene-2-carbonyl)piperazin-1-yl]pyridazin-3-amine)

• Product Name: N-(4-methylpyridin-2-yl)-6-[4-(thiophene-2-carbonyl)piperazin-1-yl]pyridazin-3-amine
• CAS No: 1021138-20-4
• MF: C₁₉H₂₀N₆OS
• MW: 380.466701507568
• CID: 5967518
• PubChem ID: 42111688
• Update Time: 2025-06-15

N-(4-methylpyridin-2-yl)-6-[4-(thiophene-2-carbonyl)piperazin-1-yl]pyridazin-3-amine Chemical and Physical Properties

Names and Identifiers

• N-(4-methylpyridin-2-yl)-6-[4-(thiophene-2-carbonyl)piperazin-1-yl]pyridazin-3-amine
• [4-[6-[(4-methylpyridin-2-yl)amino]pyridazin-3-yl]piperazin-1-yl]-thiophen-2-ylmethanone
• AKOS024501941
• F5232-0051
• (4-(6-((4-methylpyridin-2-yl)amino)pyridazin-3-yl)piperazin-1-yl)(thiophen-2-yl)methanone
• 1021138-20-4

• Inchi： 1S/C19H20N6OS/c1-14-6-7-20-17(13-14)21-16-4-5-18(23-22-16)24-8-10-25(11-9-24)19(26)15-3-2-12-27-15/h2-7,12-13H,8-11H2,1H3,(H,20,21,22)
• InChI Key： RXYGJKRBMUARJI-UHFFFAOYSA-N
• SMILES： C(N1CCN(C2=NN=C(NC3=NC=CC(C)=C3)C=C2)CC1)(C1SC=CC=1)=O

Computed Properties

• Exact Mass: 380.14193046g/mol
• Monoisotopic Mass: 380.14193046g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 501
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 103Ų

Additional information on N-(4-methylpyridin-2-yl)-6-[4-(thiophene-2-carbonyl)piperazin-1-yl]pyridazin-3-amine

Comprehensive Overview of N-(4-methylpyridin-2-yl)-6-[4-(thiophene-2-carbonyl)piperazin-1-yl]pyridazin-3-amine (CAS No. 1021138-20-4)

N-(4-methylpyridin-2-yl)-6-[4-(thiophene-2-carbonyl)piperazin-1-yl]pyridazin-3-amine (CAS No. 1021138-20-4) is a structurally complex heterocyclic compound that has garnered significant attention in pharmaceutical and medicinal chemistry research. This molecule features a pyridazine core linked to a 4-methylpyridin-2-yl group and a thiophene-2-carbonyl-substituted piperazine moiety, making it a promising candidate for drug discovery. Its unique architecture enables interactions with various biological targets, particularly in the realm of kinase inhibition and signal transduction modulation.

The compound's CAS No. 1021138-20-4 is frequently searched in academic and industrial databases due to its potential applications in oncology and inflammation research. Recent studies highlight its role as a selective kinase inhibitor, aligning with the growing demand for targeted therapies in precision medicine. Researchers are particularly interested in its structure-activity relationship (SAR), which could unlock novel therapeutic avenues for diseases like cancer and autoimmune disorders.

From a synthetic chemistry perspective, N-(4-methylpyridin-2-yl)-6-[4-(thiophene-2-carbonyl)piperazin-1-yl]pyridazin-3-amine exemplifies modern trends in fragment-based drug design. Its thiophene and piperazine components are known pharmacophores, often associated with improved bioavailability and metabolic stability. These attributes resonate with the pharmaceutical industry's focus on drug-likeness and ADME (Absorption, Distribution, Metabolism, Excretion) optimization—a hot topic in AI-driven drug discovery platforms.

The compound's mechanism of action is hypothesized to involve allosteric modulation of protein kinases, a feature that distinguishes it from conventional ATP-competitive inhibitors. This aligns with current trends in next-generation kinase inhibitors, where researchers aim to overcome drug resistance—a frequently searched topic in oncology forums. Computational studies using molecular docking and quantitative structure-activity relationship (QSAR) models further validate its potential, making it a subject of interest in cheminformatics communities.

In addition to its pharmacological potential, CAS No. 1021138-20-4 has become a benchmark in high-throughput screening (HTS) assays. Its fluorescence properties and binding affinity make it suitable for biophysical characterization techniques such as surface plasmon resonance (SPR) and isothermal titration calorimetry (ITC). These applications cater to the increasing demand for label-free detection methods in drug discovery—a trending topic in analytical chemistry circles.

Environmental and regulatory considerations for this compound are also noteworthy. While not classified as hazardous, its synthesis involves green chemistry principles, reflecting the industry's shift toward sustainable practices. This aspect resonates with ESG (Environmental, Social, and Governance) metrics—a key focus area for biotech investors and stakeholders searching for eco-friendly drug development strategies.

In summary, N-(4-methylpyridin-2-yl)-6-[4-(thiophene-2-carbonyl)piperazin-1-yl]pyridazin-3-amine represents a multifaceted compound with applications spanning drug discovery, chemical biology, and analytical methodology. Its CAS No. 1021138-20-4 serves as a critical identifier for researchers exploring kinase-targeted therapies and fragment-based design paradigms. As the scientific community continues to investigate its properties, this molecule is poised to remain a subject of cutting-edge research and innovation.